Cas no 79213-76-6 (Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester)

• Product Name: Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester
• CAS No: 79213-76-6
• MF: C₉H₈N₃O₂S
• MW: 222.243720054626
• CID: 554618
• PubChem ID: 136272504
• Update Time: 2025-05-22

Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester
• METHYL(5-MERCAPTO-1H-BENZIMIDAZOL-2-YL)CARBAMATE
• N-methyl-N-(6-sulfanyl-1H-benzimidazol-2-yl)carbamate
• 2-[(Methoxycarbonyl)amino]-5-benzimidazolethiol
• Carbamicacid, (5-mercapto-1H-benzimidazol-2-yl)-, methyl ester (9CI)
• Methyl(6-sulfanyl-1H-benzimidazol-2-yl)carbamate
• 79213-76-6
• 2-[carboxy(methyl)amino]-3H-benzimidazole-5-thiolate
• DTXSID40703806
• (2-tert-Butylthiazol-4-yl)aceticacidhydrazide

• Inchi： 1S/C9H9N3O2S/c1-12(9(13)14)8-10-6-3-2-5(15)4-7(6)11-8/h2-4,15H,1H3,(H,10,11)(H,13,14)/p-1
• InChI Key： CVHQDEPYQSPUCG-UHFFFAOYSA-M
• SMILES： [S-]C1C=CC2=C(C=1)NC(=N2)N(C(=O)O)C

Computed Properties

• Exact Mass: 222.03372268g/mol
• Monoisotopic Mass: 222.03372268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.2Ų

Additional information on Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester

Comprehensive Overview of Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester (CAS No. 79213-76-6)

Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester (CAS No. 79213-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzimidazole core and carbamate functional group, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its structural similarity to other bioactive molecules.

The molecular structure of Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester features a benzimidazole ring substituted with a thiol (-SH) group at the 6-position and a methyl carbamate moiety at the 2-position. This configuration imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the thiol group enhances its reactivity, enabling it to participate in various conjugation reactions, which are crucial for drug design and material science applications.

One of the most discussed topics in recent scientific literature is the role of benzimidazole derivatives in medicinal chemistry. Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester is no exception, as it has been explored for its potential in targeting specific enzymes or receptors. For instance, its structural motifs are often investigated for their ability to modulate kinase activity or act as protease inhibitors, which are hot topics in cancer and infectious disease research.

In addition to its pharmaceutical applications, Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester is also studied for its utility in material science. The thiol group allows for surface functionalization, making it a candidate for creating self-assembled monolayers (SAMs) on gold or other metal surfaces. This property is particularly relevant in the development of biosensors and nanotechnology-based devices, aligning with the growing interest in smart materials and nanomedicine.

The synthesis of Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester typically involves multi-step organic reactions, starting from commercially available benzimidazole precursors. Researchers often optimize these synthetic routes to improve yield and purity, addressing common challenges such as regioselectivity and functional group compatibility. These efforts are critical for scaling up production for industrial or clinical use.

From a commercial perspective, the demand for Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester is driven by its versatility in research and development. Suppliers and manufacturers highlight its high purity and stability, which are essential for reproducible experimental results. The compound is often listed under various catalog numbers, catering to the needs of academic institutions, pharmaceutical companies, and contract research organizations (CROs).

Environmental and safety considerations are also paramount when handling Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. These practices align with the broader industry trend toward green chemistry and sustainable laboratory practices.

In summary, Carbamic acid,N-(6-mercapto-1H-benzimidazol-2-yl)-, methyl ester (CAS No. 79213-76-6) is a compound of significant scientific and industrial interest. Its unique structural features and diverse applications make it a subject of ongoing research, particularly in the fields of drug discovery and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a key player in cutting-edge research and innovation.